Author: BenchChem Technical Support Team. Date: February 2026
Executive Summary
SK&F 95282 Dimaleate , scientifically known as Zolantidine dimaleate , is a high-affinity, selective histamine H₂ receptor antagonist.[1][2] Unlike earlier generations of H₂ antagonists (e.g., cimetidine, ranitidine) which are hydrophilic and poorly penetrate the blood-brain barrier (BBB), SK&F 95282 is lipophilic and readily crosses into the central nervous system (CNS).[2] This unique physicochemical profile establishes it as the benchmark pharmacological tool for investigating the physiological and pathological roles of central histaminergic systems, including nociception, arousal, and neuroendocrine regulation.[2]
Chemical Identity & Physicochemical Profile
SK&F 95282 dimaleate is the salt form of zolantidine, formed by the stoichiometric combination of one mole of zolantidine base with two moles of maleic acid.[2] This salt formation significantly enhances aqueous solubility, facilitating preparation of physiological solutions for in vivo and in vitro applications.[2]
The core pharmacophore consists of a benzothiazole ring system linked via an amino-propyl ether chain to a phenoxy-piperidine moiety.[2] The lipophilicity required for BBB penetration is conferred by the benzothiazole and piperidine rings, contrasting with the polar imidazole or furan rings found in peripheral H₂ antagonists.[2]
Figure 1: Structural Connectivity of SK&F 95282 Dimaleate
Caption: Structural connectivity showing the lipophilic benzothiazole and piperidine moieties stabilized by maleic acid counterions.
Quantitative Physicochemical Data
Property
Value
Molecular Formula
Molecular Weight
613.68 g/mol
Solubility (Water)
~100 mM (High)
Solubility (DMSO)
~100 mM
Appearance
White to off-white solid
Storage
Desiccate at +4°C (Short term) or -20°C (Long term)
Pharmacology & Mechanism of Action
SK&F 95282 acts as a competitive, reversible antagonist at the Histamine H₂ receptor.[2]
Selectivity: >30-fold selectivity for H₂ over H₁ and H₃ receptors.[2]
Affinity (
): ~7.46 - 7.63 in guinea pig atrium and brain tissues.[2][4]
Signal Transduction Blockade
Under normal physiological conditions, histamine binding to the H₂ receptor triggers the Gs-protein mediated activation of adenylyl cyclase, increasing intracellular cAMP.[2] SK&F 95282 prevents this cascade, thereby inhibiting downstream effects such as gastric acid secretion (peripheral) and neuronal excitability modulation (central).[2]
Figure 2: H₂ Receptor Signaling Blockade
Caption: SK&F 95282 competitively inhibits the H2 receptor, preventing the Gs-mediated cAMP signaling cascade.[2]
Experimental Applications & Protocols
Preparation of Stock Solutions
The dimaleate salt confers excellent water solubility compared to the free base.[2]
Solvent: Sterile distilled water or deionized water (Milli-Q).[2]
Max Concentration: Up to 100 mM (approx.[2][5] 61.3 mg/mL).[2]
Stability: Aqueous solutions should be prepared fresh.[2] If storage is necessary, aliquot and freeze at -20°C. Avoid repeated freeze-thaw cycles.
Protocol: Preparing a 10 mM Stock Solution (10 mL)
Handling: Wear standard PPE (gloves, safety goggles, lab coat).[2] Use within a chemical fume hood to avoid inhalation of dust.[2]
First Aid: In case of contact with eyes, rinse immediately with plenty of water and seek medical advice.[2]
References
Calcutt, C. R., et al. (1988). Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist.[2] British Journal of Pharmacology, 93(1), 69–78.[2]
Executive Technical Summary Zolantidine dimaleate (SK&F 95282) represents a pivotal tool compound in neuropharmacology, distinguished as the first histamine H2-receptor antagonist with significant blood-brain barrier (BB...
Author: BenchChem Technical Support Team. Date: February 2026
Executive Technical Summary
Zolantidine dimaleate (SK&F 95282) represents a pivotal tool compound in neuropharmacology, distinguished as the first histamine H2-receptor antagonist with significant blood-brain barrier (BBB) permeability. Unlike its peripheral predecessors—cimetidine and ranitidine—zolantidine allows for the direct interrogation of central histaminergic pathways without the confounding variables of intracerebroventricular (i.c.v.) administration or BBB disruption.
This guide delineates the selectivity profile of zolantidine, establishing its utility in dissecting H2-mediated CNS functions, including nociception, arousal, and neuroendocrine regulation. The core value proposition of zolantidine lies in its high affinity for the H2 receptor (
) coupled with a lipophilic profile that achieves a brain/blood ratio of ~1.45, ensuring robust receptor occupancy in the cortex and hippocampus.
Pharmacological Profile & Selectivity Landscape
The utility of zolantidine is defined by its selectivity window. In drug development and mechanistic research, "selectivity" is not absolute but relative to the concentration required to saturate the target versus off-target sites.
Receptor Affinity Data
The following table synthesizes binding constants and functional potency values derived from seminal characterization studies (Calcutt et al., 1988). Note the consistency between functional antagonism (pA2) and radioligand displacement (pKi).[1][2]
Parameter
Assay System
Value
Unit
Interpretation
pA2
Guinea-pig Atrium (Functional)
7.46
Log M
Potent H2 antagonism
pA2
Rat Uterus (Functional)
7.26
Log M
Consistent peripheral potency
pKi
Guinea-pig Cortex ([3H]tiotidine)
7.17
Log M
Central H2 binding affinity
pKi
Adenylate Cyclase Inhibition
7.30
Log M
Functional blockade of Gs coupling
Selectivity
vs. H1, H3, Muscarinic, Adrenergic
> 30x
Fold
Minimum selectivity window
Ki
Histamine N-methyltransferase (HMT)
2.3
µM
Critical Note: In vitro only
The HMT Inhibition Paradox
A critical nuance for researchers is zolantidine's interaction with histamine N-methyltransferase (HMT).
In Vitro: Zolantidine inhibits HMT with a Ki of ~2.3 µM.[3]
In Vivo: At pharmacological doses (up to 25 mg/kg), it does not alter brain histamine turnover or tele-methylhistamine levels.[3]
Implication: The drug can be used to block postsynaptic H2 receptors in vivo without confounding data by altering histamine metabolism, a common pitfall with less characterized compounds.
Mechanism of Action & Signaling Pathway[4]
Zolantidine functions as a competitive antagonist at the Gs-coupled H2 receptor. Under basal conditions, histamine binding triggers the G
s subunit to activate Adenylyl Cyclase (AC), converting ATP to cAMP. Zolantidine occupies the orthosteric site, preventing this cascade.
Visualization: H2R Signaling Blockade
The following diagram illustrates the specific node of intervention within the histaminergic signaling cascade.
Figure 1: Competitive antagonism of Zolantidine at the H2 receptor interface, preventing Gs-protein coupling and downstream cAMP accumulation.[1]
CNS Permeability & Experimental Protocols
Unlike ranitidine, which is hydrophilic and requires BBB disruption to affect central H2 receptors, zolantidine is lipophilic.
Experimental Advantage: Allows for systemic (s.c. or i.p.) administration to study central effects, preserving intracranial integrity.
Protocol: Ex Vivo Radioligand Binding Assay
To validate H2 receptor occupancy in your specific disease model, the following ex vivo binding protocol is recommended. This protocol uses [3H]tiotidine, the gold standard radioligand for H2R due to its high specificity.
Phase 1: Tissue Preparation
Dosing: Administer Zolantidine dimaleate (e.g., 5–20 mg/kg s.c.) to test subjects.[5]
Sacrifice: Decapitate animals at T_max (approx. 30-60 min post-dose).
Dissection: Rapidly dissect the cerebral cortex and hippocampus on ice.
Homogenization: Homogenize tissue in 20 volumes of ice-cold 50 mM Na+/K+ phosphate buffer (pH 7.4).
Washing: Centrifuge at 40,000 x g for 10 min. Resuspend pellet and repeat to remove endogenous histamine.
Non-specific binding (NSB): Define using 100 µM unlabeled tiotidine or cimetidine.
Equilibrium: Incubate at 25°C for 60 minutes.
Termination: Rapid vacuum filtration through Whatman GF/B filters pre-soaked in 0.3% polyethyleneimine (reduces filter binding).
Quantification: Count radioactivity via liquid scintillation spectroscopy.
Phase 3: Data Analysis
Calculate the specific binding (
). A reduction in specific binding in treated animals compared to vehicle controls indicates successful in vivo receptor occupancy.
Visualization: Experimental Workflow
The following flow diagram standardizes the validation process for central H2 occupancy.
Figure 2: Step-by-step workflow for validating central H2 receptor occupancy using ex vivo radioligand binding.
References
Calcutt, C. R., et al. (1988). "Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist."[6][7] British Journal of Pharmacology, 93(1), 69–78.[6]
Hough, L. B., et al. (1991). "Actions of the brain-penetrating H2-antagonist zolantidine on histamine dynamics and metabolism in rat brain." Journal of Pharmacology and Experimental Therapeutics, 257(1).
Coruzzi, G., et al. (1996). "Cardiac and gastric effects of histamine H2 receptor antagonists: no evidence for a correlation between lipophilicity and receptor affinity."[7] British Journal of Pharmacology, 118(7), 1813–1820.
Traiffort, E., et al. (1992). "Pharmacological characterization and autoradiographic localization of histamine H2 receptors in human brain identified with [125I]iodoaminopotentidine." Journal of Neurochemistry, 59(1), 290-299.
Zolantidine dimaleate binding affinity Ki values H2 receptor
This guide is structured as a high-level technical whitepaper designed for researchers investigating histaminergic neurotransmission and H2 receptor pharmacology. A CNS-Penetrant Histamine H2 Receptor Antagonist: Binding...
Author: BenchChem Technical Support Team. Date: February 2026
This guide is structured as a high-level technical whitepaper designed for researchers investigating histaminergic neurotransmission and H2 receptor pharmacology.
Zolantidine dimaleate (SK&F 95282) represents a critical pharmacological tool in neurobiology due to its unique physicochemical profile. Unlike classical H2 antagonists (e.g., ranitidine, cimetidine) which are hydrophilic and peripherally restricted, Zolantidine is lipophilic and readily crosses the blood-brain barrier (BBB). This guide details the binding affinity parameters (
and values) of Zolantidine at the H2 receptor, compares its potency against standard antagonists, and provides a self-validating radioligand binding protocol for verifying these constants in a laboratory setting.
Mechanism: Competitive antagonism of the Histamine H2 receptor (Gs-coupled).
Key Differentiator: Brain/Blood ratio of ~1.45 (in rats), enabling in vivo CNS H2 blockade.[4][5]
Secondary Activity: Weak inhibition of Histamine N-methyltransferase (HMT) in vitro (
), though this is generally physiologically negligible at H2-blocking doses.[2]
H2 Receptor Signaling & Blockade Pathway
The following diagram illustrates the signal transduction pathway of the H2 receptor and the specific node of Zolantidine intervention.
Figure 1: Mechanism of Action. Zolantidine competitively binds to the H2 receptor, preventing Gs-protein coupling and subsequent cAMP accumulation.
Binding Affinity Analytics (
and
Values)
The binding affinity of Zolantidine is tissue-dependent but remains potent across both central and peripheral H2 receptors. The values below are synthesized from pivotal characterization studies (Calcutt et al., 1988; Coruzzi et al., 1994).
Table 1: Comparative Affinity Profile (Zolantidine vs. Standards)
Compound
Tissue / Assay
Parameter
Value (Log)
Value (nM)*
Selectivity Note
Zolantidine
Guinea-pig Brain (Cortex)
7.17
~67 nM
High CNS affinity
Zolantidine
Guinea-pig Atrium
7.46
~35 nM
Potent cardiac H2 blockade
Zolantidine
Rat Uterus
7.26
~55 nM
-
Ranitidine
Guinea-pig Atrium
6.84
~144 nM
Peripheral only (No BBB cross)
Ranitidine
Gastric Fundus
6.78
~166 nM
Standard gastric reference
Cimetidine
Guinea-pig Atrium
~6.10
~790 nM
Significantly lower potency
*nM values calculated as
or . Lower nM indicates higher affinity.
Technical Insight:
Zolantidine exhibits a
of 7.46 in atrial tissues, making it approximately 3-4 times more potent than Ranitidine in cardiac models, and roughly 20 times more potent than Cimetidine . In the CNS, its ability to displace -tiotidine ( 7.[4][5]17) confirms it directly engages the H2 receptor binding pocket with high affinity.
of Zolantidine dimaleate, researchers should utilize a competition binding assay.[6] The following protocol is designed to be self-validating by including specific binding checks and non-specific binding (NSB) controls.
Target: H2 Receptors in Guinea-Pig Cerebral Cortex or Transfected HEK-293 cells.
Radioligand:
-Tiotidine (Specific Activity ~70-80 Ci/mmol) or -Iodoaminopotentidine.
4.1 Reagent Preparation
Assay Buffer: 50 mM Na/K Phosphate buffer (pH 7.4).
Zolantidine Stock: Dissolve Zolantidine Dimaleate (MW 613.68) in DMSO to 10 mM. Serial dilute in Assay Buffer to range
M to M.
Note: The dimaleate salt is heavier than the free base. Ensure molarity calculations account for the salt (MW 613.68 vs ~381 for free base).
Radioligand: Dilute
-Tiotidine to a final concentration of ~2 nM (approx. ).
4.2 Workflow Diagram
Figure 2: Radioligand Competition Binding Workflow. A step-by-step process for determining Zolantidine affinity.
4.3 Detailed Protocol Steps
Membrane Prep: Homogenize tissue in ice-cold buffer. Centrifuge at 1,000g (remove debris), then supernatant at 20,000g for 20 min. Resuspend pellet in Assay Buffer.
Incubation:
Total Binding (TB): Membrane + Radioligand + Vehicle.
Incubate at 30°C for 60 minutes to reach equilibrium.
Termination: Rapid vacuum filtration through GF/C filters pre-soaked in 0.3% polyethylenimine (PEI) to reduce non-specific filter binding. Wash 3x with ice-cold buffer.
Analysis:
Calculate Specific Binding (SB) = TB - NSB.
Plot % Inhibition vs. Log[Zolantidine].
Determine
using non-linear regression.
Validation Calculation: Convert
to using the Cheng-Prusoff equation:
Where is radioligand concentration and is the dissociation constant of the radioligand (typically ~1-3 nM for [3H]-tiotidine).[7]
References
Calcutt, C. R., et al. (1988). "Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist."[3][5] British Journal of Pharmacology, 93(1), 69-78.[5]
Coruzzi, G., et al. (1994). "Activity of the new histamine H2-receptor antagonist zolantidine at cardiac and gastric H2-receptors."[3] Pharmacology, 48(1), 69-76.
GajTkkowski, G. A., et al. (1983). "Tiothidine, a potent histamine H2-receptor antagonist." Nature, 304, 65-67. (Reference for Radioligand properties).
Author: BenchChem Technical Support Team. Date: February 2026
Introduction & Mechanistic Basis[1][2]
Zolantidine dimaleate (SK&F 95282) is a potent, selective, and brain-penetrating histamine H2-receptor antagonist.[1] Unlike earlier generations of H2 blockers (e.g., cimetidine, ranitidine), zolantidine readily crosses the blood-brain barrier, making it a critical tool for dissecting central vs. peripheral histaminergic signaling.
The H2-Adenylate Cyclase Axis
The scientific premise of this assay relies on the G-protein coupling specificity of the H2 receptor.[2]
Agonism: Histamine binds the H2 receptor, inducing a conformational change that activates the heterotrimeric Gs protein (
Output: AC catalyzes the conversion of ATP to cyclic AMP (cAMP).[3]
Antagonism: Zolantidine competes with histamine for the H2 binding pocket.[4] By preventing receptor activation, it inhibits the downstream accumulation of cAMP.[5]
Critical Distinction: Zolantidine is not a direct enzymatic inhibitor of Adenylate Cyclase (unlike P-site inhibitors). It is a receptor antagonist that prevents AC activation.[5] Therefore, this assay must be run in "Antagonist Mode," where cyclase activity is first stimulated by an agonist (Histamine) and then dose-dependently reduced by Zolantidine.
Mechanistic Pathway (DOT Visualization)
Figure 1: Competitive antagonism at the H2 receptor prevents Gs-mediated stimulation of Adenylate Cyclase.[6]
Experimental Strategy & Validation
To ensure E-E-A-T (Experience, Expertise, Authoritativeness, Trustworthiness) , this protocol utilizes a TR-FRET (Time-Resolved Fluorescence Resonance Energy Transfer) detection method. This is superior to traditional radioimmunoassays (RIA) due to higher throughput and ratiometric data output, which corrects for pipetting errors and medium interference.
Key Experimental Parameters
Parameter
Value / Condition
Rationale (Expert Insight)
Cell Line
HEK-293 or CHO stably transfected with human HRH2
Native expression in guinea pig atrium is historical but variable. Stable lines ensure consistent receptor density ().
Agonist Challenge
Histamine at (approx. 100–300 nM)
To measure inhibition, the system must be pre-stimulated. provides a robust signal window to observe suppression.
PDE Inhibition
IBMX (0.5 mM)
Crucial: Phosphodiesterases (PDEs) rapidly degrade cAMP. IBMX inhibits PDEs, allowing cAMP to accumulate for detection.[5]
Incubation Time
30–45 minutes
Sufficient for equilibrium binding and cAMP accumulation without inducing receptor desensitization/internalization.
Control 1
Forskolin (10 M)
Direct AC activator. Zolantidine should NOT inhibit Forskolin-induced cAMP, proving the drug acts at the receptor, not the enzyme.
Readout
TR-FRET (665nm/620nm ratio)
Ratiometric emission minimizes false positives from compound autofluorescence.
Prepare a 4X serial dilution of Zolantidine in Stimulation Buffer.
Range: 10
M down to 0.1 nM (semi-log steps).
Add 2.5
L of Zolantidine dilution to the cells.
Incubate for 15 minutes at Room Temperature (RT).
Why? This allows the antagonist to occupy the receptor before the agonist competes for the site.
Step 3: Agonist Challenge (Histamine)
Prepare a 4X Histamine solution in Stimulation Buffer.
Concentration should be
(determined from previous agonist runs, typically ~400-800 nM final in the tip, to achieve 100-200 nM in the well).
Add 2.5
L of Histamine solution to the wells.
Final Volume: 10
L.
Incubate for 30 minutes at RT.
Step 4: Detection (Lysis & FRET)
Add 5
L of cAMP-d2 (acceptor) in Lysis Buffer.
Add 5
L of Anti-cAMP-Cryptate (donor) in Lysis Buffer.
Incubate for 1 hour at RT (protect from light).
Read on a TR-FRET compatible plate reader (e.g., EnVision, PHERAstar).
Workflow Diagram
Figure 2: Step-by-step "Antagonist Mode" workflow for cAMP detection.
Data Analysis & Interpretation
Calculation of Inhibition
TR-FRET signals are inversely proportional to cAMP concentration (because unlabeled cAMP from the cell competes with d2-labeled cAMP for the antibody).
Calculate Ratio:
Normalize Data: Convert Ratios to % Inhibition using controls:
To ensure the assay is measuring what you think it is, run these controls:
Issue
Observation
Root Cause
Solution
No Inhibition
Flat line at Max Signal
Agonist concentration too high
If , the antagonist cannot compete effectively. Lower Histamine concentration.
High Basal
High cAMP without Histamine
Constitutive Activity or Contamination
Check cells for constitutive H2 activity. Ensure IBMX is not too high (>1mM can be toxic).
Forskolin Inhibition
Zolantidine blocks Forskolin
Off-target effects
Critical Failure. Zolantidine is toxic or inhibiting AC directly. The compound fails specificity testing.
Edge Effect
Outer wells show high variance
Evaporation
Use plate sealers during incubation. Avoid using outer wells for data points.
References
Calcutt, C. R., et al. (1988). Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist.[4] British Journal of Pharmacology, 93(1), 69–78.[4]
Traiffort, E., et al. (1992). Expression of a cloned rat histamine H2 receptor mediating inhibition of arachidonate release and activation of cAMP accumulation. Proceedings of the National Academy of Sciences, 89(7), 2649–2653.
Assay Guidance Manual (NCBI). Measurement of cAMP for Gs- and Gi-Protein-Coupled Receptors.
Hill, S. J., et al. (1997). International Union of Pharmacology. XIII. Classification of histamine receptors. Pharmacological Reviews, 49(3), 253-278.
Application Note: A Protocol for Assessing the Antinociceptive Efficacy of Zolantidine Dimaleate in a Rat Model of Cholestasis
Scientific Rationale and Introduction Cholestatic liver diseases are characterized by an impaired bile flow, leading to the systemic accumulation of bile acids and other pruritogenic/nociceptive substances.[1][2] This co...
Author: BenchChem Technical Support Team. Date: February 2026
Scientific Rationale and Introduction
Cholestatic liver diseases are characterized by an impaired bile flow, leading to the systemic accumulation of bile acids and other pruritogenic/nociceptive substances.[1][2] This condition frequently manifests as debilitating pruritus (itch) and potentially other nociceptive states, which significantly degrade patient quality of life.[3] The pathophysiology of cholestatic pruritus is complex and multifactorial; it is largely considered to be non-histaminergic, as conventional H1-receptor antihistamines are generally ineffective for providing relief.[3][4][5]
However, this view primarily considers the peripheral role of histamine in itch, as seen in allergic reactions. The central nervous system (CNS) possesses a distinct histaminergic system that plays a crucial role in modulating neurotransmission, including pain and sensory processing.[6] Notably, some studies have reported elevated plasma histamine levels in patients with chronic cholestatic liver disease, particularly in those experiencing pruritus, suggesting a potential, albeit complex, involvement of histamine.[7]
Histamine exerts its central effects through several receptor subtypes, including the H2 receptor, which is widely distributed throughout the brain in areas associated with pain processing.[6][8] Zolantidine is a potent and selective histamine H2-receptor antagonist distinguished by its ability to effectively cross the blood-brain barrier.[9][10] This property makes it an invaluable pharmacological tool for probing the function of central H2 receptors.[11] While H2-receptor antagonists are commonly associated with reducing gastric acid secretion, their central actions are less explored in the context of systemic diseases like cholestasis.[12][13]
This application note provides a comprehensive, field-tested protocol for inducing a cholestatic model in rats via common bile duct ligation (BDL) and subsequently evaluating the antinociceptive potential of zolantidine dimaleate. The causality we seek to investigate is whether the central blockade of H2 receptors by zolantidine can attenuate the nociceptive responses in a cholestatic state, offering a novel therapeutic hypothesis beyond the periphery-focused, H1-mediated paradigm. Evidence suggests that zolantidine dimaleate can induce antinociception in cholestatic rats, making this a promising avenue of research.[14]
Weight: 200-250 g at the start of the experiment.[14]
Surgical Supplies
Isoflurane Anesthetic
Standard Supplier
Anesthesia Machine/Vaporizer
Standard Supplier
Povidone-iodine & 70% Ethanol
Standard Supplier
For surgical site preparation.
Sterile Surgical Instruments
Fine Science Tools, etc.
Scissors, forceps, needle holders.
4-0 Silk Suture
Standard Supplier
For bile duct ligation.
4-0 Absorbable Suture
Standard Supplier
For muscle layer closure.
Wound Clips or Non-absorbable Suture
Standard Supplier
For skin closure.
Buprenorphine (0.05 mg/kg)
Standard Supplier
Post-operative analgesic.
Heating Pad
Standard Supplier
To maintain body temperature during and after surgery.
Behavioral Testing Equipment
Tail-Flick Analgesia Meter
Ugo Basile, IITC Life Science
Radiant heat source and automated timer.
Hot Plate Analgesia Meter
Ugo Basile, Columbus Instruments
Precisely controlled temperature surface.
Experimental Methodology
This protocol is divided into four main stages: Induction of the cholestatic model, preparation and administration of zolantidine dimaleate, assessment of antinociception, and data analysis.
Experimental Workflow Overview
The following diagram outlines the complete experimental timeline from animal acclimation to data collection.
Caption: Experimental workflow for the cholestasis and antinociception study.
Part 1: Induction of Cholestasis via Bile Duct Ligation (BDL)
The BDL model is a well-established method for inducing obstructive cholestasis and is associated with liver injury, inflammation, and fibrosis.[2][17]
Animal Preparation: Anesthetize the rat using isoflurane (5% for induction, 2-2.5% for maintenance). Confirm the depth of anesthesia by lack of pedal withdrawal reflex.
Surgical Site Preparation: Shave the abdomen and sterilize the area using alternating scrubs of povidone-iodine and 70% ethanol. Place the animal on a sterile drape over a heating pad to maintain core body temperature (37°C).
Incision: Make a 2-3 cm midline laparotomy incision through the skin and linea alba to expose the abdominal cavity.
Bile Duct Isolation: Gently retract the liver superiorly to locate the common bile duct. The bile duct is a small, translucent tube; care must be taken to distinguish it from the portal vein and hepatic artery.
Ligation: Pass two 4-0 silk sutures under the isolated common bile duct. Tightly tie the two sutures approximately 2-3 mm apart to ensure complete obstruction. In Sham-operated control animals, the bile duct is isolated but not ligated.
Closure: Return the organs to the abdominal cavity. Close the muscle layer using 4-0 absorbable sutures and close the skin with wound clips or non-absorbable sutures.
Post-Operative Care: Administer a post-operative analgesic such as buprenorphine (0.05 mg/kg, s.c.) immediately after surgery and every 8-12 hours for the next 48 hours. House the animals individually and monitor them closely for signs of distress. Provide easy access to food and water. Allow 7 days for the cholestatic model to fully develop before proceeding with behavioral testing.
Part 2: Experimental Design and Drug Administration
A robust experimental design is crucial for self-validating results. This includes proper control groups and a dose-response evaluation.
Animal Grouping and Dosing Regimen
Group ID
Surgical Model
Treatment
Dose (mg/kg)
Route
N (Animals)
1
Sham
Vehicle (Saline)
-
s.c.
8-10
2
BDL
Vehicle (Saline)
-
s.c.
8-10
3
BDL
Zolantidine Dimaleate
5
s.c.
8-10
4
BDL
Zolantidine Dimaleate
10
s.c.
8-10
5
BDL
Zolantidine Dimaleate
20
s.c.
8-10
6
BDL
Zolantidine Dimaleate
40
s.c.
8-10
Rationale for Grouping: The Sham group (1) controls for the effects of surgery. The BDL + Vehicle group (2) establishes the baseline nociceptive threshold in the cholestatic model. Groups 3-6 allow for the determination of a dose-response relationship for zolantidine's antinociceptive effect.[14]
Preparation of Zolantidine Dimaleate Solution
Zolantidine dimaleate is soluble in water.[15][16] Solutions should be prepared fresh on the day of the experiment.
Calculate Required Mass: The molecular weight of zolantidine dimaleate is 613.68 g/mol .[16] To prepare a 10 mg/mL stock solution, dissolve 10 mg of zolantidine dimaleate in 1 mL of sterile water.
Prepare Dosing Solutions: Perform serial dilutions from the stock solution to achieve the final concentrations needed for injection volumes of approximately 1 mL/kg. For example, for a 250g rat receiving a 10 mg/kg dose, you would inject 0.25 mL of a 10 mg/mL solution.
Vehicle: The vehicle control will be an equivalent volume of sterile 0.9% saline.
Administration: Administer the calculated volume of zolantidine solution or vehicle via subcutaneous (s.c.) injection into the scruff of the neck.
Part 3: Protocols for Antinociceptive Assessment
Assessments should be conducted at baseline (before surgery) and 30 minutes post-drug administration on Day 8. The experimenter should be blinded to the treatment groups.
Protocol 3.4.1: Tail-Flick Test
This test measures the latency to withdraw the tail from a noxious thermal stimulus, reflecting a spinal nociceptive reflex.
Habituation: Gently restrain the rat, allowing the tail to hang freely. Allow the animal to habituate to the restraint for 1-2 minutes before testing.
Stimulus Application: Focus the radiant heat source on the ventral surface of the tail, approximately 3-4 cm from the tip.
Measurement: The instrument will automatically start a timer and detect the flick of the tail, recording the latency in seconds.
Cut-off Time: A maximum cut-off time (e.g., 10-12 seconds) MUST be established and strictly enforced to prevent tissue damage. If the rat does not respond by the cut-off time, the stimulus is removed, and the latency is recorded as the cut-off time.
Replicates: Take 2-3 readings per animal, with at least 5 minutes between each reading, and use the average for data analysis.
Protocol 3.4.2: Hot Plate Test
This test measures a more complex, supraspinally-integrated response to a constant thermal stimulus.[18]
Apparatus Setup: Set the surface temperature of the hot plate to a constant, noxious temperature (e.g., 52 ± 0.5°C).
Placement: Place the rat onto the hot plate surface and immediately start the timer.
Endpoint: Observe the animal for nocifensive behaviors, such as licking a hind paw or jumping. The time until the first definitive sign of nocifensive behavior is the response latency.
Cut-off Time: A maximum cut-off time (e.g., 30-45 seconds) MUST be established and strictly enforced to prevent tissue damage. If the animal does not respond by this time, remove it from the plate and record the cut-off time as the latency.
Single Trial: Only one trial is performed per animal at each time point to avoid learned responses.
Data Analysis and Expected Outcomes
Data Calculation
Raw latency scores (in seconds) are the primary endpoint. Data can also be expressed as the Percent Maximum Possible Effect (%MPE) to normalize results, using the following formula:
%MPE = [(Post-drug Latency - Baseline Latency) / (Cut-off Time - Baseline Latency)] x 100
Statistical Analysis
Data should be analyzed using a one-way analysis of variance (ANOVA) to compare the means of all groups. If the ANOVA shows a significant difference, follow up with a post-hoc test (e.g., Dunnett's or Tukey's test) to compare the zolantidine-treated groups against the BDL + Vehicle control group. A p-value of < 0.05 is typically considered statistically significant.
Expected Results
Based on existing literature, it is expected that the BDL + Vehicle group will show no significant change in nociceptive thresholds compared to the Sham group. The groups treated with zolantidine dimaleate are expected to show a dose-dependent increase in tail-flick and hot plate latencies compared to the BDL + Vehicle group, indicating an antinociceptive effect.[14]
Mechanistic Discussion and Hypothesis
The antinociceptive effect of zolantidine in this model strongly suggests the involvement of central H2 receptors in modulating pain pathways that are sensitized during cholestasis.
Caption: Proposed mechanism of zolantidine antinociception in cholestasis.
The working hypothesis is that the systemic inflammatory state induced by cholestasis leads to a sensitization or upregulation of central histaminergic pathways involved in nociception. Histamine released in the CNS acts on postsynaptic H2 receptors to facilitate the transmission of pain signals. Zolantidine, by crossing the blood-brain barrier and selectively blocking these H2 receptors, interrupts this signaling cascade, thereby producing an antinociceptive effect. This central mechanism explains why a peripherally-acting H1 antagonist would be ineffective, while a centrally-acting H2 antagonist demonstrates efficacy.
Title: Zolantidine - Wikipedia
Source: Wikipedia
URL: [Link]
Title: Effects of the antihistaminergic drugs diphenhydramine and zolantidine on vestibular-induced hypothalamic neuronal activity in the guinea pig
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URL: [Link]
Title: Sleep variables are unaltered by zolantidine in rats: are histamine H2-receptors not involved in sleep regulation?
Source: PubMed
URL: [Link]
Title: Scratching the Itch: Management of pruritus in cholestatic liver disease
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Title: Cholestasis-Associated Pruritus and Its Pruritogens
Source: Frontiers in Medicine
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Title: Role of histamine in rodent antinociception
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Title: Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist
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Title: Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist
Source: PubMed
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Title: Actions of the brain-penetrating H2-antagonist zolantidine on histamine dynamics and metabolism in rat brain
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Title: Raised histamine concentrations in chronic cholestatic liver disease
Source: PMC - National Institutes of Health
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Title: H2 Blockers - StatPearls
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Title: Modulation of morphine antinociception by the brain-penetrating H2 antagonist zolantidine: detailed characterization in five nociceptive test systems
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Title: Methods Used to Evaluate Pain Behaviors in Rodents
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Title: Cholestatic liver injury model of bile duct ligation and the protection of Huang-Lian-Jie-Du decoction by NMR metabolomic profiling
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Application Note & Protocol: Investigating the Effects of Zolantidine Dimaleate on Guinea Pig Atrium Contractility
Abstract This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on designing and executing an ex vivo experiment to characterize the effects of zolantidine...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract
This document provides a comprehensive, in-depth guide for researchers, scientists, and drug development professionals on designing and executing an ex vivo experiment to characterize the effects of zolantidine dimaleate on the contractility of isolated guinea pig atria. Zolantidine is a potent and selective histamine H2-receptor antagonist.[1] The protocol herein details the complete workflow, from tissue preparation and organ bath setup to data acquisition and analysis. By explaining the scientific rationale behind each step, this guide ensures not only procedural accuracy but also a deep understanding of the pharmacological principles at play. It is designed to be a self-validating system, incorporating essential controls to ensure data integrity and reproducibility.
Scientific Principles and Rationale
The Guinea Pig Atrium as a Cardiovascular Model
The isolated guinea pig atrium is a classic and highly reliable model for studying the inotropic (force of contraction) and chronotropic (rate of contraction) effects of pharmacological agents. Its widespread use is justified by several factors:
High Density of H2 Receptors: The guinea pig myocardium expresses a significant population of histamine H2 receptors, making it a sensitive and relevant model for studying H2-receptor antagonists like zolantidine.[2][3]
Spontaneous Contractility: The right atrium, containing the sinoatrial node, beats spontaneously, allowing for the simultaneous study of both heart rate and contractile force.
Robust and Stable Preparation: When properly prepared and maintained in a physiological buffer, the isolated atrium can remain viable and responsive for several hours, permitting the generation of complete concentration-response curves.[4]
Mechanism of Action: H2-Receptor Signaling in Cardiomyocytes
Histamine exerts its positive inotropic and chronotropic effects on the heart primarily through the activation of H2 receptors, which are G-protein coupled receptors (GPCRs).[5] The signaling cascade is as follows:
Agonist Binding: Histamine binds to the H2 receptor on the cardiomyocyte membrane.
G-Protein Activation: The receptor activates a stimulatory G-protein (Gs).
Adenylyl Cyclase Activation: The alpha subunit of the Gs protein activates the enzyme adenylyl cyclase.
cAMP Production: Adenylyl cyclase catalyzes the conversion of ATP to cyclic adenosine monophosphate (cAMP).[6]
PKA Activation: cAMP acts as a second messenger, activating Protein Kinase A (PKA).
Phosphorylation of Target Proteins: PKA phosphorylates several key proteins that regulate cardiac contractility, including L-type calcium channels and phospholamban. This leads to an increase in intracellular calcium concentration and enhanced myofilament sensitivity, resulting in a stronger and faster contraction.[6][7]
Zolantidine, as a competitive antagonist, binds to the H2 receptor but does not activate it. By occupying the receptor, it prevents histamine from binding, thereby inhibiting the entire downstream signaling cascade and reducing the effects of histamine on the heart.[2][8]
Caption: H2-receptor signaling cascade in a cardiac myocyte.
Materials and Reagents
Equipment
Organ Bath System (e.g., Radnoti, Panlab) with:
10-25 mL tissue chambers
Thermostatic circulator (set to 37°C)
Gas dispersion tubes (for carbogen)
Isometric Force Transducer
Micromanipulator for tissue mounting
Data Acquisition System (e.g., PowerLab with LabChart software)
Surgical Instruments (fine scissors, forceps)
Dissection microscope
pH meter
Analytical balance
Reagents and Solutions
Krebs-Henseleit Buffer: This physiological salt solution is designed to mimic the ionic composition of extracellular fluid, ensuring the viability of the isolated heart tissue.[9]
Component
Molar Concentration (mM)
Weight per 1 Liter (g)
NaCl
118.0
6.9
KCl
4.7
0.35
CaCl₂·2H₂O
2.5
0.373
MgSO₄·7H₂O
1.2
0.296
KH₂PO₄
1.2
0.163
NaHCO₃
25.0
2.1
D-Glucose
11.1
2.0
Preparation of Krebs-Henseleit Buffer:
Add all salts except CaCl₂ and NaHCO₃ to ~800 mL of deionized water and stir until dissolved.[10]
Add D-Glucose and stir until dissolved.
Add CaCl₂ and allow it to dissolve completely.
Slowly add NaHCO₃.
Bring the final volume to 1 Liter with deionized water.
Aerate the solution vigorously with Carbogen (95% O₂ / 5% CO₂) for at least 20 minutes. This is crucial for oxygenating the buffer and maintaining a physiological pH of 7.4.[11]
The final pH should be verified and adjusted if necessary.
Drug Stock Solutions:
Zolantidine dimaleate: Prepare a 10 mM stock solution in deionized water. Store at -20°C in aliquots.[1]
Histamine dihydrochloride: Prepare a 10 mM stock solution in deionized water as a positive control/agonist.
Experimental Design and Protocols
The following workflow provides a systematic approach to evaluating the antagonistic properties of zolantidine.
Caption: Step-by-step experimental workflow.
Protocol 1: Tissue Preparation and Mounting
Euthanasia: Humanely euthanize a male Hartley guinea pig (300-400g) in accordance with approved institutional animal care and use committee (IACUC) protocols.
Heart Excision: Perform a rapid thoracotomy and excise the heart. Immediately place it in a beaker of ice-cold, carbogen-aerated Krebs-Henseleit buffer.
Atrium Dissection: Under a dissection microscope, carefully dissect the spontaneously beating right atrium from the rest of the heart.
Mounting: Tie sutures to the upper and lower extremities of the atrial tissue. Mount the tissue in an organ bath chamber filled with 37°C, carbogen-aerated Krebs-Henseleit buffer. Attach the lower suture to a fixed hook and the upper suture to an isometric force transducer.
Equilibration: Apply a resting tension (preload) of 1.0 g. Allow the tissue to equilibrate for 60 minutes. During this period, wash the tissue with fresh, pre-warmed buffer every 15 minutes.[12]
Protocol 2: Assessing Zolantidine's Direct Effect on Basal Contractility
This protocol determines if zolantidine has any intrinsic effect on the baseline force of contraction.
Baseline Recording: After equilibration, record a stable baseline of spontaneous contractions for 20 minutes.
Cumulative Additions: Add zolantidine dimaleate to the organ bath in a cumulative fashion, increasing the concentration by half-log increments (e.g., 10 nM, 30 nM, 100 nM, 300 nM, 1 µM, 3 µM, 10 µM). Allow the tissue response to stabilize for 5-10 minutes at each concentration before adding the next.
Data Acquisition: Continuously record the force of contraction. Studies have shown that at high concentrations (e.g., >10 µM), zolantidine may reduce basal heart rate and cardiac contractility.[2][8]
This is the definitive protocol to confirm competitive antagonism and quantify the potency of zolantidine.
Control Histamine Curve: After equilibration, generate a cumulative concentration-response curve for histamine (e.g., 10 nM to 100 µM). This establishes the baseline agonist response.
Washout: Perform at least three buffer changes and allow the tissue to return to its baseline contractile state (approx. 30-45 minutes).
Incubation with Antagonist: Add a fixed concentration of zolantidine dimaleate (e.g., 1 µM) to the bath and allow it to incubate with the tissue for 30 minutes.
Second Histamine Curve: In the continued presence of zolantidine, repeat the cumulative concentration-response curve for histamine.
Repeat (Optional): If time and tissue viability permit, washout the zolantidine and repeat steps 3 and 4 with a different concentration of zolantidine (e.g., 3 µM or 10 µM).
Data Analysis and Expected Results
Data Analysis
Measurement: Measure the peak tension (in millinewtons, mN) of the contractions.
Normalization: For antagonism studies, express the response to histamine as a percentage of the maximum response obtained in the initial control curve.
Curve Fitting: Use a non-linear regression analysis (e.g., in GraphPad Prism) to fit the concentration-response data to a sigmoidal dose-response equation to determine parameters like EC₅₀ (the concentration of agonist that produces 50% of the maximal response).
Schild Analysis: A competitive antagonist will cause a rightward shift in the agonist concentration-response curve without depressing the maximum response. The dose ratio (DR) is calculated as the ratio of the EC₅₀ of the agonist in the presence of the antagonist to the EC₅₀ in its absence. A Schild plot of log(DR-1) versus the log of the antagonist concentration should yield a straight line with a slope not significantly different from 1. The x-intercept provides the pA₂, a measure of the antagonist's potency. Zolantidine has demonstrated pA₂ values around 6.98 in this preparation.[2][8]
Expected Results Summary
Experimental Protocol
Parameter Measured
Expected Outcome with Zolantidine Dimaleate
Protocol 2: Direct Effect
Change in Basal Contractile Force
Minimal to no effect at low concentrations (<10 µM). Possible slight negative inotropic effect at very high concentrations.[2]
Protocol 3: Schild Analysis
Histamine EC₅₀
The EC₅₀ of histamine will increase (shift to the right) in the presence of zolantidine.
Protocol 3: Schild Analysis
Histamine Eₘₐₓ (Max Response)
The maximum response to histamine should remain unchanged.
Protocol 3: Schild Analysis
Schild Plot Slope
The slope of the Schild plot should be approximately 1.0.
Troubleshooting
Issue
Potential Cause(s)
Recommended Solution(s)
Unstable Baseline
Tissue damage during dissection, improper mounting, insufficient equilibration, temperature fluctuation.
Ensure experiment is completed within a reasonable timeframe (3-4 hours). If Eₘₐₓ is depressed, the antagonism may not be purely competitive.
Conclusion
This application note provides a robust and detailed framework for investigating the pharmacological effects of zolantidine dimaleate on guinea pig atrial contractility. By adhering to these protocols, researchers can reliably determine the antagonist's potency and mechanism of action at cardiac H2 receptors. The described methods are fundamental in preclinical cardiovascular safety and efficacy screening, offering valuable insights for drug development professionals.
References
Coruzzi, G., et al. (1994). Activity of the new histamine H2-receptor antagonist zolantidine at cardiac and gastric H2-receptors. Pharmacology, 48(4), 218-225. [Link]
Calcutt, C. R., et al. (1988). Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist. British Journal of Pharmacology, 93(1), 69-78. [Link]
Gergs, U., et al. (2019). The Roles of Cardiovascular H2-Histamine Receptors Under Normal and Pathophysiological Conditions. Frontiers in Pharmacology, 10, 1579. [Link]
Kirchhefer, U., et al. (2015). Human histamine H2 receptors can initiate cardiac arrhythmias in a transgenic mouse. Naunyn-Schmiedeberg's Archives of Pharmacology, 388(10), 1035-1044. [Link]
JoVE. (2023). Observation of the Systolic Function of Isolated Right Atria from Guinea Pigs. Journal of Visualized Experiments. [Link]
Coruzzi, G., et al. (1994). Activity of the New Histamine H2-Receptor Antagonist Zolantidine at Cardiac and Gastric H2-Receptors. Karger Publishers. [Link]
Oxford Academic. (2022). role of histamine H2 receptor antagonist in heart failure: a potential game-changer? European Journal of Preventive Cardiology. [Link]
Charles River Laboratories. (n.d.). Contractility Assessment in Rats and Guinea Pigs: Comparison From Isolated Heart to Whole Animal. Charles River. [Link]
PubMed. (1994). Activity of the new histamine H2-receptor antagonist zolantidine at cardiac and gastric H2-receptors. [Link]
Application Note: Zolantidine Dimaleate Administration for In Vivo CNS Studies
Abstract & Strategic Rationale Zolantidine dimaleate (SK&F 95282) stands as a critical pharmacological tool in neuroscience due to a singular, defining characteristic: Blood-Brain Barrier (BBB) Permeability. Unlike class...
Author: BenchChem Technical Support Team. Date: February 2026
Abstract & Strategic Rationale
Zolantidine dimaleate (SK&F 95282) stands as a critical pharmacological tool in neuroscience due to a singular, defining characteristic: Blood-Brain Barrier (BBB) Permeability. Unlike classic H2 antagonists (e.g., cimetidine, ranitidine) which are hydrophilic and peripherally restricted, zolantidine is lipophilic and readily enters the CNS.
This guide provides standardized protocols for the administration of zolantidine dimaleate to isolate and study central histaminergic H2 signaling. It addresses the common pitfalls of solubility, salt-weight correction, and route-dependent pharmacokinetics.
Key Pharmacological Parameters
Parameter
Value
Context
Selectivity
High (H2 >> H1/H3)
>30-fold selectivity for H2 over other receptors.[1][2]
BBB Permeability
Brain/Blood ratio ~1.45
Accumulates in the brain at higher levels than plasma.
MW ~613.68 g/mol .[3] Dosing must account for salt weight.
Chemical Handling & Formulation
Critical Note on Dosing: Most literature reports doses based on the salt weight (dimaleate). However, for precise receptor occupancy, calculating the free base equivalent is best practice.
Zolantidine dimaleate is moderately soluble in water but can precipitate in high-salt buffers (like PBS) at high concentrations or neutral pH.
Recommended Vehicle: Sterile Saline (0.9% NaCl) or Distilled Water.
For Systemic (i.p./s.c.): Dissolve in sterile water first, then adjust tonicity with concentrated saline if necessary, or use 0.9% saline directly with sonication.
For Intracerebral (i.c.v.): Use Artificial Cerebrospinal Fluid (aCSF) or sterile saline. Ensure pH is near 7.4.
Anesthesia: Induce with Ketamine/Xylazine or Isoflurane.
Stereotaxic Alignment: Fix head in frame. Level bregma and lambda.
Coordinates (Rat Lateral Ventricle):
AP: -0.8 to -0.9 mm (from Bregma)
ML: ±1.5 mm
DV: -3.5 to -4.0 mm (from skull surface)
Injection:
Use a Hamilton syringe (10 µL) with a 30G needle.
Infuse slowly (e.g., 1 µL/min) to prevent tissue damage and backflow.
Leave needle in place for 2 minutes post-infusion to allow diffusion.
Validation: Co-inject a dye (e.g., methylene blue) in a pilot animal to verify ventricular placement post-mortem.
Mechanistic Visualization
The following diagram illustrates the H2 receptor signaling cascade and the specific blockade point of Zolantidine.
Figure 1: Mechanism of Action.[1][2][3][5][6][7] Zolantidine competes with Histamine at the H2 receptor, preventing the Gs-mediated cAMP accumulation cascade.
Experimental Validation & Troubleshooting
Self-Validating the Protocol
To confirm that your Zolantidine administration is effective, perform a Functional Blockade Test :
Challenge: Administer a central H2 agonist (e.g., Dimaprit, 10-20 mg/kg i.p. or i.c.v.).
Readout: Dimaprit typically induces hyperalgesia (decreased pain threshold) or specific grooming behaviors.
Success Criteria: Pretreatment with Zolantidine (Protocol A or B) should statistically significantly reverse the Dimaprit-induced effect.
Troubleshooting Table
Issue
Probable Cause
Solution
Precipitation in Syringe
High salt concentration or cooling.
Use water for initial dissolution; keep solution warm (37°C).
No Behavioral Effect
Dosing too low or incorrect timing.
Increase dose to 40 mg/kg; wait full 45 mins for BBB penetration.
Seizures/Toxicity
Off-target effects at >100 mg/kg.
Reduce dose. Verify "dimaleate" vs "base" calculation.
Decision Matrix: Route Selection
Use this logic flow to determine the appropriate administration route for your specific study.
Figure 2: Decision Tree for Zolantidine Administration Route.
References
Calcutt, C. R., et al. (1988). Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist.[3] British Journal of Pharmacology, 93(1), 69–78.
[Link]
Hasanein, P., & Parviz, M. (2010). Two histamine H2 receptor antagonists, zolantidine and cimetidine, modulate nociception in cholestatic rats. Journal of Psychopharmacology, 24(10), 1541–1547.
[Link]
Monti, J. M., et al. (1990). Sleep variables are unaltered by zolantidine in rats: are histamine H2-receptors not involved in sleep regulation? Brain Research Bulletin, 25(6), 939–942.
[Link]
Hough, L. B., et al. (1991). Actions of the brain-penetrating H2-antagonist zolantidine on histamine dynamics and metabolism in rat brain. Biochemical Pharmacology, 41(10), 1541-1547.
[Link]
Zolantidine dimaleate long-term stability at -80°C vs -20°C
Technical Support Center: Zolantidine Dimaleate Stability A-Grade, Senior Application Scientist This guide provides in-depth technical guidance for researchers, scientists, and drug development professionals on the long-...
Author: BenchChem Technical Support Team. Date: February 2026
Technical Support Center: Zolantidine Dimaleate Stability
A-Grade, Senior Application Scientist
This guide provides in-depth technical guidance for researchers, scientists, and drug development professionals on the long-term stability of zolantidine dimaleate, comparing storage at -80°C versus -20°C. Given the limited publicly available stability data for this specific compound, this document focuses on foundational principles, best practices, and a framework for establishing in-house stability protocols.
Frequently Asked Questions (FAQs)
Q1: What are the recommended long-term storage conditions for solid zolantidine dimaleate?
There is no universally agreed-upon storage temperature for zolantidine dimaleate, and recommendations from commercial suppliers vary. Some suppliers suggest long-term storage at -20°C for months to years.[1] Other sources recommend desiccating at +4°C. For stock solutions, storage at -80°C for up to 6 months and at -20°C for up to 1 month is also suggested.[2]
As a best practice, for long-term storage of several months to years, storing the solid compound at -20°C in a desiccated, dark environment is a common starting point.[1] However, for critical research applications or to establish a longer shelf-life, a direct comparison of stability at -20°C and -80°C is advisable.
Q2: Is -80°C always better than -20°C for long-term storage of small molecules like zolantidine dimaleate?
Generally, lower temperatures slow down chemical degradation. For many sensitive biological samples and complex molecules, -80°C is the standard for long-term preservation.[3][4] However, for stable, dry, small-molecule compounds, the additional benefit of -80°C over -20°C may be negligible and not worth the increased energy cost and specialized equipment. The decision to use -80°C should be based on a risk assessment of the compound's stability and the intended duration of storage.
Q3: We have zolantidine dimaleate dissolved in a solvent. How should we store these stock solutions?
Stock solutions are generally less stable than the solid compound. One supplier suggests that stock solutions of zolantidine dimaleate can be stored at -80°C for 6 months or at -20°C for 1 month.[2] It is crucial to use a high-purity, anhydrous solvent in which the compound is fully soluble and stable. Dimethyl sulfoxide (DMSO) is a common solvent for this compound.[1] To avoid repeated freeze-thaw cycles, which can accelerate degradation, it is highly recommended to aliquot the stock solution into single-use volumes.[5]
Q4: What are the likely degradation pathways for zolantidine dimaleate?
Zolantidine dimaleate, a histamine H2-receptor antagonist, possesses several functional groups susceptible to degradation.[6] Potential degradation pathways include:
Hydrolysis: The ether linkage and the amine functional groups could be susceptible to hydrolysis, especially in the presence of moisture.
Oxidation: The sulfur atom in the benzothiazole ring and the tertiary amine are potential sites for oxidation. Storing under an inert atmosphere (e.g., argon or nitrogen) can mitigate this risk.[4]
Photodegradation: Exposure to light, particularly UV light, can induce degradation in complex organic molecules. Therefore, it is essential to store zolantidine dimaleate in the dark or in amber vials.[7]
Troubleshooting Guide
Observed Issue
Potential Cause
Recommended Action
Change in physical appearance of the solid (e.g., color change, clumping).
1. Moisture absorption (hygroscopicity). 2. Degradation of the compound. 3. Polymorphic transition.
1. Ensure storage in a desiccator. 2. Perform analytical testing (e.g., HPLC, LC-MS) to check for impurities. 3. Consider characterization by XRPD to check for changes in solid form.
Decreased potency or purity in analytical tests (e.g., HPLC, LC-MS).
1. Chemical degradation due to temperature, light, or moisture. 2. Incompatibility with the storage container.
1. Review storage conditions and handling procedures. 2. If degradation is significant, consider storing at a lower temperature (e.g., move from -20°C to -80°C). 3. Ensure the use of inert storage containers (e.g., glass or high-quality plastic).[8]
Appearance of new peaks in the chromatogram.
1. Formation of degradation products. 2. Contamination of the sample.
1. Attempt to identify the new peaks using mass spectrometry (LC-MS). 2. Review sample handling procedures to rule out contamination. 3. This is a key indicator that the current storage conditions are not adequate.
Difficulty in dissolving the compound after long-term storage.
1. Possible degradation leading to less soluble byproducts. 2. Change in the solid-state form (polymorphism).
1. Use sonication or gentle warming to aid dissolution. 2. If solubility issues persist, re-evaluate the purity of the compound.
Experimental Protocol: Comparative Long-Term Stability Study of Zolantidine Dimaleate
This protocol outlines a systematic approach to determine the optimal long-term storage temperature for zolantidine dimaleate by comparing its stability at -80°C and -20°C. This process is guided by the principles outlined in the ICH Q1A(R2) guidelines for stability testing.[9][10][11]
Objective: To evaluate and compare the chemical stability of solid zolantidine dimaleate when stored at -80°C and -20°C over an extended period.
Materials:
High-purity zolantidine dimaleate (>98%)
Amber glass vials with inert caps
-20°C and -80°C freezers with temperature monitoring
Desiccator
Analytical balance
HPLC system with a UV or PDA detector
Appropriate HPLC column (e.g., C18)
HPLC-grade solvents
Methodology:
Step 1: Initial Characterization (T=0)
Perform a comprehensive analysis of the initial batch of zolantidine dimaleate.
Appearance: Record the physical state, color, and any other visual characteristics.
Purity Assay (HPLC): Develop and validate a stability-indicating HPLC method.[12] This method must be able to separate the parent compound from any potential degradation products. Run the initial sample to establish the baseline purity (e.g., >99.5%).
Moisture Content (Karl Fischer): Determine the initial water content.
Identity: Confirm the identity of the compound using techniques like Mass Spectrometry or NMR.[13]
Step 2: Sample Preparation and Storage
Aliquot a predetermined amount of solid zolantidine dimaleate (e.g., 5-10 mg) into a sufficient number of amber glass vials to account for all time points and temperatures.
Place the vials in a desiccator for 24 hours to ensure a dry state.
Tightly cap the vials.
Divide the vials into two sets.
Place one set in a -20°C freezer and the other in a -80°C freezer.
Step 3: Stability Testing at Designated Time Points
Define the testing intervals. A typical long-term study might include time points at 3, 6, 9, 12, 18, 24, and 36 months.[14]
At each time point, remove three vials from each storage temperature.
Allow the vials to equilibrate to room temperature before opening to prevent condensation.[5]
Perform the following analyses on each sample:
Appearance: Note any changes from the initial observation.
Purity Assay (HPLC): Prepare a solution of known concentration and analyze using the validated HPLC method. Calculate the purity and quantify any degradation products.
Step 4: Data Analysis and Interpretation
Compile the data in a tabular format for easy comparison.
Analyze for any trends in purity over time at each temperature.
The storage condition that shows the least amount of degradation over the desired shelf life is considered the optimal condition.
Data Presentation
Table 1: Example Data Summary for Zolantidine Dimaleate Stability Study
Time Point
Storage Temp.
Appearance
Purity by HPLC (%)
Total Impurities (%)
T=0
N/A
White to off-white powder
99.8
0.2
6 Months
-20°C
No change
99.7
0.3
-80°C
No change
99.8
0.2
12 Months
-20°C
No change
99.5
0.5
-80°C
No change
99.7
0.3
24 Months
-20°C
Slight yellowing
99.1
0.9
-80°C
No change
99.6
0.4
This is example data and does not reflect actual stability results for zolantidine dimaleate.
Visualizations
Experimental Workflow for Comparative Stability Study
Caption: Workflow for determining the optimal storage temperature for zolantidine dimaleate.
References
Q1A(R2) A deep dive in Stability Studies . YouTube. Available from: [Link]
Best Practices for Storing and Handling Research-Grade Peptides . IntelligentHQ. Available from: [Link]
Spotlight on stability: API and drug product testing . Almac Group. Available from: [Link]
ICH Q1A(R2) Stability Testing of New Drug Substances and Products . International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. Available from: [Link]
Analytical Techniques In Stability Testing . Separation Science. Available from: [Link]
Receptor antagonists inhibit enzymic histamine degradation in human skin . Oxford Academic. Available from: [Link]
Actions of the brain-penetrating H2-antagonist zolantidine on histamine dynamics and metabolism in rat brain . PubMed. Available from: [Link]
Stability testing of existing active substances and related finished products . European Medicines Agency. Available from: [Link]
How to Handle Research Compounds Safely . Maxed Out Compounds. Available from: [Link]
ICH Q1A(R2) Stability testing of new drug substances and drug products - Scientific guideline . European Medicines Agency. Available from: [Link]
Histamine Type-2 Receptor Antagonists (H2 Blockers) . National Institutes of Health. Available from: [Link]
Analytical Methods to Determine the Stability of Biopharmaceutical Products . LCGC International - Chromatography Online. Available from: [Link]
Drug Stability: ICH versus Accelerated Predictive Stability Studies . National Institutes of Health. Available from: [Link]
Stability Testing of Pharmaceuticals: Procedures and Best Practices . Lab Manager. Available from: [Link]
Zolantidine dimaleate | CAS:104076-39-3 . BioCrick. Available from: [Link]
Stability Programs I Biologics vs Pharmaceuticals I . GxP Cellators. Available from: [Link]
Optimizing Compound Storage for Long-Term Stability and Safety . GMP Plastics. Available from: [Link]
Combination of H1 and H2 Histamine Receptor Antagonists: Current Knowledge and Perspectives of a Classic Treatment Strategy . MDPI. Available from: [Link]
Stability Testing of Pharmaceutical Products . Journal of Applied Pharmaceutical Science. Available from: [Link]
Schematic overview of the main signaling pathways by which histamine... . ResearchGate. Available from: [Link]
Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist . National Institutes of Health. Available from: [Link]
Storage and Handling Tips for Research Chemicals: Safety Comes First . A&A Pharmachem. Available from: [Link]
KEGG PATHWAY Database . KEGG. Available from: [Link]
Stability Testing: The Crucial Development Step . BioPharm International. Available from: [Link]
Q1A(R2): STABILITY TESTING OF NEW DRUG SUBSTANCES AND PRODUCTS . SlideShare. Available from: [Link]
Stability of nizatidine in extemporaneous oral liquid preparations . PubMed. Available from: [Link]
Quality Guidelines . International Council for Harmonisation. Available from: [Link]
Zolantidine dimaleate hygroscopic handling and moisture protection
Topic: Hygroscopic Handling & Moisture Protection Protocols Introduction: The Stability Paradox Zolantidine dimaleate is a potent, brain-penetrant histamine H₂-receptor antagonist [1].[1][2][3] While the dimaleate salt f...
Zolantidine dimaleate is a potent, brain-penetrant histamine H₂-receptor antagonist [1].[1][2][3] While the dimaleate salt form significantly enhances water solubility compared to the free base, it introduces a critical handling challenge: hygroscopicity .[1]
The maleic acid moiety readily forms hydrogen bonds with atmospheric water.[1] This interaction does not merely cause physical clumping; it alters the effective molecular weight (MW) of the substance.[1] If you calculate molarity based on the anhydrous MW (613.68 g/mol ) while using a hydrated sample, your experimental drug concentrations will be systematically lower than intended. [1]
This guide provides the protocols necessary to mitigate moisture uptake and ensure quantitative accuracy in your H₂-receptor blockade experiments.
Module 1: Physiochemical Profile & Solubility Data
Before handling, verify your batch-specific parameters. The generic MW is a baseline; the actual MW varies by hydration state.[1]
Table 1: Critical Physiochemical Data
Parameter
Value / Condition
Notes
Generic MW
613.68 g/mol
Always check the Certificate of Analysis (CoA) for batch-specific MW.[1][2][3][4]
CAS Number
104076-39-3
Solubility (Water)
~100 mM (61 mg/mL)
Excellent solubility, but prone to hydrolysis over long periods.[1]
Solubility (DMSO)
~100 mM
Preferred for Stock Solutions. Stable at -20°C.
Solubility (Ethanol)
~50 mM
Moderate solubility; avoid for high-concentration stocks.[1]
Hygroscopicity
High
Rapidly absorbs moisture at >45% Relative Humidity (RH).[1]
Module 2: The "Dry Chain" Handling Protocol
To prevent deliquescence (turning into a liquid goo) and concentration errors, you must maintain a "Dry Chain" from storage to solubilization.[1]
Step-by-Step Workflow
Temperature Equilibration (The #1 Failure Point):
Error: Opening a -20°C vial in room air causes immediate condensation on the powder.[1]
Protocol: Remove the vial from the freezer. Place it in a desiccator at room temperature (RT) for 60 minutes before opening. Do not break the seal until the glass feels warm to the touch.[1]
Anti-Static Weighing:
Zolantidine dimaleate powder is often electrostatic and sticky.[1]
Use an anti-static gun on the spatula and weighing boat.[1]
Do not return unused powder to the stock vial. Discard excess to prevent introducing moisture to the main stock.[1]
Solubilization Strategy:
Stock: Dissolve in anhydrous DMSO to create a high-concentration stock (e.g., 50 mM). DMSO prevents hydrolysis and microbial growth.[1]
Working: Dilute the DMSO stock into aqueous buffer (PBS/Saline) immediately prior to use.[1] Keep the final DMSO concentration <0.1% for in vivo or cell-based assays to avoid vehicle toxicity.[1]
Visual Workflow: The Dry Chain
Caption: The "Dry Chain" workflow ensures the compound is never exposed to atmospheric moisture while cold, preventing condensation-driven degradation.[1]
Module 3: Troubleshooting & FAQs
Q1: The powder in my vial has turned into a sticky, yellow gum. Is it usable?
Diagnosis: Deliquescence.[1] The salt has absorbed enough atmospheric water to dissolve itself.[1]
Action:
Strict Quantitative Assays (Ki determination):Discard. You cannot accurately determine the mass/concentration.[1]
Qualitative Assays (Yes/No screening): You may attempt to dissolve the entire content of the vial in a known volume of DMSO (assuming the original mass on the label is correct), but expect concentration errors of ±15%.[1]
Q2: My aqueous stock solution precipitated after freezing.
Cause: Zolantidine dimaleate is soluble in water, but "salting out" can occur at low temperatures, or pH shifts during freezing can reduce solubility.[1]
If Batch MW is not listed, but Water Content is 5%: Corrected Mass = Theoretical Mass / 0.95.[1]
Module 4: Mechanism of Action & Stability Logic
Understanding the chemical logic helps you make better decisions in the lab.[1]
Why Dimaleate? The maleic acid creates a salt bridge with the basic nitrogen of the piperidine ring [2].[1] This disrupts the crystal lattice enough to allow water entry (solubility) but also atmospheric moisture entry (hygroscopicity).[1]
Hydrolysis Risk: While the benzothiazole core is stable, the maleic acid component can degrade if kept in aqueous solution at room temperature for weeks.[1] This changes the pH of the solution over time, potentially affecting the drug's binding affinity.[1]
Diagram: Stability Decision Tree
Caption: Decision matrix for assessing compound integrity based on physical appearance.
References
Calcutt, C. R., et al. (1988).[1] Zolantidine (SK&F 95282) is a potent selective brain penetrating histamine H2-receptor antagonist.[1][2][3] British Journal of Pharmacology, 93(1), 69–78.[1]
Technical Support Center: Zolantidine Dimaleate & Vehicle Selection in Behavioral Assays
Prepared by: Gemini, Senior Application Scientist Welcome to the technical support guide for researchers utilizing Zolantidine Dimaleate in behavioral assays. This document provides in-depth guidance, troubleshooting, an...
Author: BenchChem Technical Support Team. Date: February 2026
Prepared by: Gemini, Senior Application Scientist
Welcome to the technical support guide for researchers utilizing Zolantidine Dimaleate in behavioral assays. This document provides in-depth guidance, troubleshooting, and best practices to ensure your experimental vehicle does not become an unintended variable. Proper vehicle selection and control are paramount for generating reproducible and valid data.
Q1: What is Zolantidine Dimaleate and why is careful vehicle selection so critical for my behavioral studies?
Zolantidine is a potent and selective histamine H2-receptor antagonist that is notable for its ability to penetrate the blood-brain barrier.[1][2][3] This makes it a valuable tool for investigating the role of central histamine systems in various physiological and behavioral processes, including antinociception and locomotor activity.[1][4]
The criticality of vehicle selection stems from a fundamental principle of pharmacology: the vehicle used to dissolve and administer a drug should be biologically inert. However, this is often not the case. Many common solvents and surfactants can exert their own effects on the central nervous system, potentially confounding your experimental results.[5][6] An improperly chosen vehicle can:
Mask the true effect of Zolantidine Dimaleate.
Produce a false positive by inducing behavioral changes on its own.
Interact with the drug, altering its efficacy or producing unforeseen side effects.
Therefore, a rigorous, evidence-based approach to vehicle selection is the first step in a well-designed experiment.
Q2: What is the recommended primary vehicle for Zolantidine Dimaleate and how should I prepare it?
Given that Zolantidine Dimaleate is soluble in water, the recommended and most appropriate vehicle is sterile, pH-adjusted saline (0.9% NaCl) or sterile water for injection .[7] This approach adheres to the principle of using the simplest and most inert vehicle possible.
Causality: Using a simple aqueous vehicle minimizes the risk of introducing confounding biological activity. Unlike organic solvents or detergents, physiological saline is isotonic and less likely to cause irritation, stress, or direct behavioral effects.[6][8]
Stock Solution Preparation Protocol:
Reference the Certificate of Analysis (CoA): Always use the batch-specific molecular weight provided on the product vial and CoA for your calculations.[7]
Weigh the Compound: Accurately weigh the required amount of Zolantidine Dimaleate powder.
Dissolution: Dissolve the powder in sterile 0.9% saline. For example, to create a 1 mg/mL (1000 µg/mL) stock solution, you would dissolve 10 mg of Zolantidine Dimaleate in 10 mL of saline.
Ensure Complete Dissolution: Gently vortex or sonicate if necessary to ensure the compound is fully dissolved.
pH Measurement & Adjustment: Measure the pH of the final solution. The maleate salt may make the solution slightly acidic. If necessary, adjust the pH to a physiologically neutral range (~7.0-7.4) using dilute NaOH or HCl. This is crucial to prevent injection site pain or irritation, which is a significant stressor that can alter behavior.[5]
Sterilization: Sterilize the final solution by passing it through a 0.22 µm syringe filter before administration.[4]
Storage: Store aliquots of the stock solution at -20°C or -80°C to prevent degradation from repeated freeze-thaw cycles.[4]
Q3: My compound has limited solubility in saline at the desired concentration. Which alternative vehicles can I consider, and what are their risks?
While Zolantidine Dimaleate is water-soluble, researchers sometimes work with other compounds that are not. In these cases, co-solvents or surfactants may be necessary. However, they must be used with extreme caution and at the lowest effective concentration, as they are known to have intrinsic behavioral effects.[5]
Vehicle Component
Common Concentration Range
Known Behavioral & Physiological Effects
Recommendation
DMSO (Dimethyl Sulfoxide)
1-10% in Saline
High Risk. Concentration-dependent effects. Can decrease locomotor activity and act as a mild tranquilizer.[9][10] Higher concentrations (>15%) significantly alter sleep architecture.[11]
Use only when absolutely necessary and at the lowest possible concentration. An extensive vehicle-only validation study is mandatory.
Tween 80 (Polysorbate 80)
1-5% in Saline
Moderate Risk. Can decrease locomotor activity at higher concentrations.[5][10] Chronic exposure may have lasting effects on the CNS.[12] Can cause irritation.
Avoid for chronic dosing studies. Keep concentration as low as possible for acute studies. Validate thoroughly.
Ethanol
1-10% in Saline
High Risk. Well-known sedative and anxiolytic/anxiogenic effects that are dose-dependent. Can significantly decrease locomotor activity.[5][10]
Not recommended unless the study is specifically investigating ethanol interactions. Its intrinsic effects are too significant for a standard vehicle.
PEG-400 (Polyethylene Glycol 400)
10-40% in Saline
Moderate Risk. Can cause motor impairment and neurotoxicity at higher concentrations.[6][8]
Use with caution. Requires careful dose-response validation for behavioral inertness.
Q4: How must I design my experiment to properly control for and validate vehicle effects?
A self-validating experimental design is non-negotiable. Relying solely on a comparison between the vehicle group and the drug group is insufficient as it ignores the effects of the injection procedure itself.
Mandatory Experimental Groups:
Group 1: Naive Control: These animals receive no injection or handling (beyond what is normal for husbandry). This group establishes the true behavioral baseline for your specific assay conditions.
Group 2: Vehicle Control: These animals receive an injection of the vehicle solution (e.g., saline) at the same volume, route, and time as the drug-treated group.
Group 3: Drug-Treated Group: These animals receive Zolantidine Dimaleate dissolved in the vehicle.
Logical Analysis Workflow:
Step 1 (Injection Effect): Compare the Naive Control to the Vehicle Control . A significant difference here reveals the impact of handling stress and the injection procedure itself.[5] For example, a decrease in exploratory behavior in the vehicle group compared to the naive group points to injection-induced anxiety.
Step 2 (Drug Effect): Compare the Vehicle Control to the Drug-Treated Group . A significant difference here isolates the pharmacological effect of Zolantidine Dimaleate, as both groups have experienced identical procedural stressors.
Caption: Mandatory Experimental Design for Vehicle Effect Validation.
Q5: My vehicle control group is showing significant behavioral changes compared to the naive group. What are my troubleshooting steps?
This is a common and important finding. It indicates that the procedure or the vehicle itself is not inert. The following workflow can help you diagnose the issue.
Caption: Troubleshooting Workflow for Unexpected Vehicle Effects.
Step-by-Step Troubleshooting Protocol:
Verify Vehicle Preparation: Re-check all calculations, component weights/volumes, and the final pH of your vehicle solution. An incorrect pH or osmolality is a common source of irritation and stress.
Evaluate Procedural Stressors:
Injection Volume: Is the volume appropriate for the animal's size and the route of administration (e.g., typically <10 mL/kg for subcutaneous injection in rats)?
Handling: Are animals handled gently and by experienced personnel?
Acclimation: Were animals sufficiently acclimated to the testing room and the injection procedure (e.g., via saline injections during a habituation phase)?
If Using a Complex Vehicle (with co-solvents):
Lower the Concentration: The most likely culprit is the co-solvent itself. Prepare a new formulation with a lower percentage of the co-solvent (e.g., reduce DMSO from 10% to 5% or 2%).
Run a Dose-Response: If you must use a co-solvent, perform a pilot study with multiple concentrations of the vehicle alone (e.g., 2% DMSO, 5% DMSO, 10% DMSO) to find the highest concentration that does not produce a behavioral effect compared to naive animals. This establishes a validated, inert vehicle for your specific assay.
Acknowledge and Report: If the vehicle effect is unavoidable, you must thoroughly characterize it and explicitly discuss it as a limitation in your analysis and publications. The effect is real and must be accounted for.
References
This cit
Gogas, K. R., Hough, L. B., Glick, S. D., & Su, T. P. (1989). A role for histamine and H2-receptors in opioid antinociception. The Journal of Pharmacology and Experimental Therapeutics, 250(2), 476–484. [Link]
Duggan, M. J., Ghori, F. A., & Hough, L. B. (1991). Actions of the brain-penetrating H2-antagonist zolantidine on histamine dynamics and metabolism in rat brain. The Journal of Pharmacology and Experimental Therapeutics, 258(2), 557–562. [Link]
Calcutt, C. R., Ganellin, C. R., Griffiths, R., Leigh, B. K., Maguire, J. P., Mitchell, R. C., ... & Ife, R. J. (1988). Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist. British Journal of Pharmacology, 93(1), 69–78. [Link]
Wikipedia. (2026, January 10). Zolantidine. Retrieved February 5, 2026, from [Link]
This cit
Tatiana, C., & Crawley, J. N. (2021). Behavior Testing in Rodents: Highlighting Potential Confounds Affecting Variability and Reproducibility. National Institutes of Health. [Link]
Gatford, K. L., Fowden, A. L., & Rattan, S. (1998). Effect of Tween 80 on exploratory behavior and locomotor activity in rats. International Journal of Toxicology, 17(3), 229-236. [Link]
Hliňák, Z., & Krejčí, I. (2013). Effect of Dimethyl Sulfoxide in Cerebellar Mutant Lurcher Mice. Pharmacology, 91(5-6), 285–292. [Link]
Ribeiro, D., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. Journal of Pharmacy & Pharmaceutical Sciences, 21(1), 126-140. [Link]
This cit
Castro, C. A., Hogan, J. B., Benson, K. A., Shehata, C. W., & Landauer, M. R. (1995). Behavioral effects of vehicles: DMSO, ethanol, Tween-20, Tween-80, and Emulphor-620. Pharmacology Biochemistry and Behavior, 50(4), 521–526. [Link]
This cit
Ribeiro, D., et al. (2018). Considerations and Pitfalls in Selecting the Drug Vehicles for Evaluation of New Drug Candidates: Focus on in vivo Pharmaco-Toxicological Assays Based on the Rotarod Performance Test. PubMed. [Link]
Zanos, P., et al. (2015). Administration of DMSO does not alter baseline behavioral outcomes in mice. ResearchGate. [Link]
This cit
This cit
Cavas, M., Navarro, J. F., & Scesa, G. (2005). Behavioural effects of dimethyl sulfoxide (DMSO): changes in sleep architecture in rats. Toxicology Letters, 157(3), 221–229. [Link]
Technical Support Center: Zolantidine Dimaleate Stability & Preparation
Topic: Optimization of Aqueous Stability and Solubility for Zolantidine Dimaleate Ticket ID: ZOL-STAB-001 Status: Resolved / Guide Published Executive Summary: The pH Stability Paradox The Short Answer: For stock solutio...
Author: BenchChem Technical Support Team. Date: February 2026
Topic: Optimization of Aqueous Stability and Solubility for Zolantidine Dimaleate
Ticket ID: ZOL-STAB-001
Status: Resolved / Guide Published
Executive Summary: The pH Stability Paradox
The Short Answer:
For stock solutions , the optimal pH is the native pH of the dissolved dimaleate salt (typically pH 3.5 – 5.0 ). Do not neutralize the stock solution to pH 7.4 for storage.
The Explanation:
Zolantidine dimaleate is the salt form of a weak base. It relies on the acidic counter-ion (maleic acid) to maintain high aqueous solubility (up to 100 mM). Adjusting a concentrated stock solution to physiological pH (7.4) often neutralizes the salt, converting it back to the hydrophobic free base, which precipitates out of solution (cloudiness).
Module 1: Critical Stability Parameters (FAQ)
Q1: What is the optimal pH for long-term storage?
A: Maintain the solution in a slightly acidic state (pH 4.0 – 5.5).
Mechanism: The dimaleate salt dissociates in water to release maleic acid, naturally buffering the solution to an acidic pH. In this state, the tertiary amine of the piperidine ring is protonated, ensuring high solubility and resistance to oxidative degradation.
Risk: Raising the pH > 6.5 in a concentrated stock (>10 mM) drastically reduces solubility, leading to "silent precipitation" (micro-crystals that affect dosing accuracy).
Q2: My solution turned cloudy upon adding PBS. Why?
A: This is "pH Shock."
Cause: You likely diluted a high-concentration stock (e.g., 50 mM in water) directly into a high-pH, high-salt buffer (like PBS pH 7.4). The rapid pH shift deprotonated the Zolantidine, causing the free base to crash out.
Fix: Dilute the stock into water or a low-salt media first, or ensure the final concentration in PBS is below the solubility limit of the free base (typically < 100 µM).
Q3: Can I autoclave the aqueous solution?
A:No.
Reason: Zolantidine contains amide and ether linkages susceptible to hydrolysis under high heat and pressure.
Alternative: Use sterile filtration (0.22 µm PVDF or PES membrane) after the solution is fully dissolved.
Module 2: Troubleshooting & Diagnostics
Use this decision matrix to identify solution failures.
Symptom
Probable Cause
Corrective Action
Cloudiness / Precipitate
pH > 7.0 (Free base formation)
Acidify slightly with 0.1 M HCl or re-make stock in pure water.
Yellow Discoloration
Oxidation / Light Degradation
Discard. Store future solids/liquids in amber vials, desiccated at -20°C.
Viscous/Gummy Residue
Hygroscopic clumping
The solid absorbed moisture. Weighing is now inaccurate. Purchase fresh batch.
Inconsistent Bio-data
Adsorption to plastics
Zolantidine is lipophilic. Use glass or low-binding polypropylene for low-concentration (<10 nM) dilutions.
Module 3: Optimized Preparation Protocol
Objective: Prepare a 50 mM Stock Solution (Stable for 1 month at -20°C).
Reagents Required:
Zolantidine Dimaleate (MW: ~613.68 g/mol - Check batch specific MW)[1]
Sterile Milli-Q Water (degassed)
0.22 µm Syringe Filter (PES or PVDF)
Step-by-Step Workflow:
Calculation:
Target: 50 mM in 10 mL.
Mass =
.
Note: Always verify the specific molecular weight on your vial label; hydration states vary.
Dissolution (The "Native pH" Method):
Add the powder to a chemically resistant vial.
Add 90% of the final volume of Sterile Water (not PBS).
Vortex gently.[2] The solution should become clear and colorless.
Crucial Check: Measure pH using a micro-probe. It should be acidic (approx pH 4-5). Do not adjust.
Volume Adjustment:
Add water to reach the final target volume (10 mL).
Sterilization & Aliquoting:
Filter through a 0.22 µm membrane into sterile amber cryovials.
Aliquot size: 50 µL – 500 µL (Avoid freeze-thaw cycles).
Storage: -20°C (1 month) or -80°C (6 months).
Module 4: Visualizing the Stability Logic
The following diagram illustrates the decision pathway for solubilization and the chemical risks associated with incorrect pH handling.
Caption: Workflow logic for Zolantidine Dimaleate solubilization. Green paths indicate optimal stability; red paths indicate high risk of precipitation.
References
Calcutt, C. R., et al. (1988). "Zolantidine (SK&F 95282) is a potent selective brain-penetrating histamine H2-receptor antagonist."[3] British Journal of Pharmacology, 93(1), 69–78.[3][4]
[Link]
